2,4-Dibromo-1-naphthol

• IUPAC Name: 2,4-dibromonaphthalen-1-ol
• InChI: InChI=1S/C10H6Br2O/c11-8-5-9(12)10(13)7-4-2-1-3-6(7)8/h1-5,13H
• InChI Key: PSGUDVJPEWTBRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=C2O)Br)Br
• Molecular Formula: C10H6Br2O
• DSSTOX Substance ID: DTXSID80174490
• Molecular Weight: 301.96 g/mol
• CAS RN: 2050-49-9

Description

2,4-Dibromo-1-naphthol is a chemical compound with the molecular formula C10H6Br2O and a molecular weight of 301.962. It is a solid substance at 20°C.

Molecular Structure Analysis

The molecular structure of 2,4-Dibromo-1-naphthol consists of a naphthalene ring substituted with two bromine atoms and one hydroxyl group.

Physical And Chemical Properties Analysis

2,4-Dibromo-1-naphthol is a solid at 20°C. It has a melting point of 106.0 to 110.0 °C.

Scientific Research Applications

Proton Transfer and Hydration Dynamics

• Hydration Dynamics in Proton Transfer: The study of proton transfer from excited states of naphthol molecules, including 1-naphthol and 2-naphthol, to water solvent offers insights into the hydration dynamics of protons. These dynamics are crucial for understanding various chemical reactions and processes (Lee et al., 1986).

Analytical Chemistry Applications

• Spectrophotometric Determination in Proteins: Naphthol derivatives have been utilized in developing methods for the spectrophotometric determination of arginine in proteins. This is significant for biochemical analyses and understanding protein compositions (Messineo, 1966).

Synthetic Chemistry and Catalysis

• Synthesis of Naphthols: Research in synthetic chemistry has explored the synthesis of naphthol derivatives, such as 1-amidoalkyl-2-naphthols, utilizing various catalytic processes. These syntheses contribute to the development of new materials and chemicals (Habibzadeha & Ghasemnejad-Bosra, 2012).
• Electroanalytical Determination: The electroanalytical determination of naphthol isomers, including research on boron-doped diamond electrodes, highlights the significance of naphthol derivatives in electrochemistry and environmental analysis (Brocenschi et al., 2017).

Environmental Applications

• Photooxygenation for Green Chemistry: The dye-sensitized photooxygenation of naphthols, including 1-naphthol derivatives, offers environmentally friendly pathways to synthesize important compounds like naphthoquinones. This aligns with the principles of green chemistry and sustainable practices (Suchard et al., 2006).

Biodegradation and Environmental Restoration

• Enhanced Biodegradation of Pollutants: Research into the directed evolution of enzymes, such as toluene ortho-monooxygenase, for improved biodegradation of pollutants like trichloroethylene and the synthesis of important intermediates like 1-naphthol, demonstrates the environmental and industrial relevance of naphthol derivatives (Canada et al., 2002).

Safety and Hazards

2,4-Dibromo-1-naphthol is classified as a skin and eye irritant. Safety precautions include avoiding dust formation, avoiding breathing mist, gas or vapours, and avoiding contact with skin and eyes. Protective equipment such as gloves and eye/face protection should be worn when handling this compound.

Mechanism of Action

Target of Action

It’s known that this compound is used in the synthesis of various functional molecules, suggesting that it may interact with a wide range of molecular targets .

Mode of Action

It’s known to be involved in the synthesis of imidazoles, a type of heterocyclic compound . The reaction is reported to proceed via nickel-catalysed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization .

Biochemical Pathways

Its role in the synthesis of imidazoles suggests that it may influence a variety of biochemical processes, given the widespread use of imidazoles in pharmaceuticals, agrochemicals, dyes for solar cells, functional materials, and catalysis .

Result of Action

Given its role in the synthesis of imidazoles, it can be inferred that its action results in the formation of these heterocyclic compounds .

Q & A

Q1: What is notable about the reaction of 2,4-Dibromo-1-naphthol with benzoyl peroxide?

A1: The reaction of 2,4-Dibromo-1-naphthol with benzoyl peroxide results in the formation of 2-(2′,4′-Dibromo-1′-naphthyloxy)-1,4-naphthoquinone []. This suggests that 2,4-Dibromo-1-naphthol can undergo oxidative coupling reactions in the presence of oxidizing agents like benzoyl peroxide.